N-(4-{[[2-(diethylamino)ethyl](methyl)amino]methyl}phenyl)acetamide

• IUPAC Name: N-[4-[[2-(diethylamino)ethyl-methylamino]methyl]phenyl]acetamide
• InChI: InChI=1S/C16H27N3O/c1-5-19(6-2)12-11-18(4)13-15-7-9-16(10-8-15)17-14(3)20/h7-10H,5-6,11-13H2,1-4H3,(H,17,20)
• InChI Key: SLSOCQLSGRPLLZ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN(C)CC1=CC=C(C=C1)NC(=O)C
• Molecular Formula: C16H27N3O
• Molecular Weight: 277.40 g/mol

Description

N-(4-{[[2-(diethylamino)ethyl](methyl)amino]methyl}phenyl)acetamide, commonly known as DMAA, is a synthetic compound that has been widely used in scientific research. It is a white crystalline powder that is soluble in water and organic solvents. DMAA is a derivative of amphetamine and has been found to have stimulant properties.

Mechanism of Action

DMAA works by increasing the levels of neurotransmitters such as dopamine, norepinephrine, and serotonin in the brain. This leads to increased energy, focus, and concentration. DMAA also stimulates the release of adrenaline, which increases heart rate and blood pressure.
Biochemical and Physiological Effects:
DMAA has been found to have various biochemical and physiological effects. It increases the levels of glucose and lactate in the blood, which provides energy to the body. DMAA also increases the levels of free fatty acids in the blood, which can be used as a source of energy. DMAA has been found to increase muscle strength and endurance, making it useful in studies that involve physical performance.

Advantages and Limitations for Lab Experiments

DMAA has several advantages for lab experiments. It is a potent stimulant that can increase energy, focus, and concentration. It can also increase heart rate and blood pressure, which can be useful in studies that involve physical performance. However, DMAA has several limitations. It is a synthetic compound that can have unknown side effects. It can also be difficult to control the dosage and purity of DMAA, which can lead to inaccurate results.

Future Directions

There are several future directions for DMAA research. One direction is to study its potential use in treating ADHD. Another direction is to study its effects on cognitive function and memory. DMAA could also be studied for its potential use in treating depression and anxiety. Further research is needed to determine the long-term effects of DMAA and its potential side effects.
Conclusion:
In conclusion, DMAA is a synthetic compound that has been widely used in scientific research due to its stimulant properties. It has been found to increase energy, focus, and concentration, as well as heart rate and blood pressure. DMAA has several advantages for lab experiments, but also has limitations due to its synthetic nature and potential side effects. Further research is needed to determine the long-term effects of DMAA and its potential use in treating various conditions.

Synthesis Methods

DMAA can be synthesized using various methods. One of the most common methods is the reaction between benzaldehyde and 2-amino-2-methylpropanol in the presence of hydrochloric acid. The resulting product is then reacted with methylamine and acetic anhydride to form DMAA. Another method involves the reaction between 4-bromoacetophenone and N,N-diethyl-2-aminoethanol in the presence of sodium hydride. The resulting product is then reacted with methylamine to form DMAA.

Scientific Research Applications

DMAA has been widely used in scientific research due to its stimulant properties. It has been found to increase energy, focus, and concentration. DMAA has also been found to increase heart rate and blood pressure. This makes it useful in studies that involve physical performance and endurance. DMAA has also been studied for its potential use in treating attention deficit hyperactivity disorder (ADHD).